Cas no 50891-90-2 (Benzo[b]thiophene-2,3-dione,5-bromo-)
50891-90-2 structure
Product Name:Benzo[b]thiophene-2,3-dione,5-bromo-
CAS No:50891-90-2
MF:C8H3BrO2S
MW:243.077220201492
CID:366132
PubChem ID:12401933
Update Time:2025-04-19
Benzo[b]thiophene-2,3-dione,5-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-2,3-dione,5-bromo-
- 5-Bromo-1-benzothiophene-2,3-dione
- 5-bromobenzo[b]thiophene-2,3-dione
- 5-bromo-benzo[b]thiophene-2,3-dione
- 5-Bromobenzo< b> thiophen-2,3-dion
- 5-Bromothionaphthoquinone
- AG-F-71518
- CTK4J3308
- KB-245296
- DTXSID20496522
- 50891-90-2
- SCHEMBL19202457
- AKOS026735806
-
- Inchi: 1S/C8H3BrO2S/c9-4-1-2-6-5(3-4)7(10)8(11)12-6/h1-3H
- InChI Key: AYGLGOXWJMYWLV-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(C(=O)S2)=O
Computed Properties
- Exact Mass: 241.90371g/mol
- Monoisotopic Mass: 241.90371g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 59.4Ų
Benzo[b]thiophene-2,3-dione,5-bromo- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
50891-90-2 (Benzo[b]thiophene-2,3-dione,5-bromo-) Related Products
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- 493-57-2(Thionaphthenquinone)
- 58981-28-5(1-Propanone, 1-(2,3-dihydro-2-methylbenzo[b]thien-5-yl)-)
- 36734-50-6(Ethanone, 1-(4-methylphenyl)-2-(phenylthio)-)
- 872283-26-6(2,3-Dihydro-6,8-dimethyl-4H-1-benzothiopyran-4-one)
- 3528-17-4(2,3-Dihydrothiochromen-4-one)
- 16222-10-9(Ethanone,1-phenyl-2-(phenylthio)-)
- 130-03-0(2,3-dihydro-1-benzothiophen-3-one)
- 16895-58-2(Thiochroman-3-one)
- 58981-27-4(1-Propanone, 1-(2,3-dihydrobenzo[b]thien-5-yl)-)
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